Cas no 851588-08-4 (Tert-Butyl 2-amino-3-hydroxypropanoate)

• Product Name: Tert-Butyl 2-amino-3-hydroxypropanoate
• CAS No: 851588-08-4
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD00038552
• CID: 4717509
• PubChem ID: 13882986
• Update Time: 2025-05-20

Tert-Butyl 2-amino-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-amino-3-hydroxypropanoate
• Tert-Butyl 2-amino-3-hydroxypropanoate

• MDL： MFCD00038552
• Inchi： 1S/C7H15NO3/c1-7(2,3)11-6(10)5(8)4-9/h5,9H,4,8H2,1-3H3
• InChI Key： XHWXHVOIWMNRLH-UHFFFAOYSA-N
• SMILES： O(C(C(CO)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl 2-amino-3-hydroxypropanoate

Recent Advances in the Application of 851588-08-4 and Tert-Butyl 2-amino-3-hydroxypropanoate in Chemical Biology and Pharmaceutical Research

The compound with CAS number 851588-08-4 and the product Tert-Butyl 2-amino-3-hydroxypropanoate have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules serve as critical intermediates in the synthesis of various bioactive compounds, particularly in the development of novel therapeutics. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthetic applications, biological activities, and potential therapeutic uses.

Recent studies have highlighted the role of 851588-08-4 as a versatile building block in organic synthesis. Its unique chemical structure allows for efficient modification, making it a valuable precursor in the synthesis of complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showcasing its potential in targeted cancer therapies. The study reported a 30% improvement in yield compared to traditional methods, underscoring the compound's efficiency.

Tert-Butyl 2-amino-3-hydroxypropanoate, on the other hand, has been extensively studied for its role in peptide synthesis and drug delivery systems. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed its application in the development of prodrugs, where it acts as a protective group for amino acids. The research highlighted its stability under physiological conditions and its ability to enhance the bioavailability of therapeutic peptides, making it a promising candidate for oral drug formulations.

In addition to synthetic applications, both compounds have shown promise in biological studies. Preliminary in vitro assays involving 851588-08-4 revealed moderate inhibitory activity against specific enzymes implicated in inflammatory pathways. Similarly, derivatives of Tert-Butyl 2-amino-3-hydroxypropanoate exhibited neuroprotective effects in cell-based models of neurodegenerative diseases, as reported in a 2023 study in ACS Chemical Neuroscience. These findings suggest potential therapeutic applications in inflammation and neurology, respectively.

Despite these advancements, challenges remain in the large-scale production and optimization of these compounds. Recent efforts have focused on developing greener synthetic routes to minimize environmental impact. A 2024 study in Green Chemistry proposed a catalytic method for the synthesis of 851588-08-4, reducing waste generation by 40%. Such innovations are critical for the sustainable development of pharmaceutical intermediates.

In conclusion, the ongoing research on 851588-08-4 and Tert-Butyl 2-amino-3-hydroxypropanoate underscores their importance in modern drug discovery and development. Their versatility in synthesis, coupled with emerging biological activities, positions them as valuable tools for medicinal chemists. Future studies should explore their mechanisms of action in greater detail and investigate their potential in combination therapies. The continued optimization of synthetic methods will further enhance their applicability in the pharmaceutical industry.